Cas no 828271-82-5 (Propanedioic acid, [2-(2,5-dimethoxyphenyl)ethyl]-)

• Product name: Propanedioic acid, [2-(2,5-dimethoxyphenyl)ethyl]-
• CAS No: 828271-82-5
• MF: C₁₃H₁₆O₆
• MW: 268.26254
• CID: 681475
• PubChem ID: 12139533

Propanedioic acid, [2-(2,5-dimethoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [2-(2,5-dimethoxyphenyl)ethyl]-
• 2-[2-(2,5-dimethoxyphenyl)ethyl]propanedioic acid
• 828271-82-5
• SCHEMBL3660479
• DTXSID00478346

• Inchi： InChI=1S/C13H16O6/c1-18-9-4-6-11(19-2)8(7-9)3-5-10(12(14)15)13(16)17/h4,6-7,10H,3,5H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： NCVMSDJRJKVQMQ-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C=C1)OC)CCC(C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 268.09468823g/mol
• Monoisotopic Mass: 268.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1Ų
• XLogP3: 1.9